Cas no 26216-91-1 (1H-Indole,2,3-dihydro-2-phenyl-)

1H-Indole,2,3-dihydro-2-phenyl- structure

26216-91-1 structure

Product Name:1H-Indole,2,3-dihydro-2-phenyl-

CAS No:26216-91-1

Molecular Formula:C₁₄H₁₃N

Molecular Weight:195.25972

MDL:MFCD00082176

CID:282601

PubChem ID:117759

1H-Indole,2,3-dihydro-2-phenyl- Properties

Names and Identifiers

- 1H-Indole,2,3-dihydro-2-phenyl-
- 2-phenyl-2,3-dihydro-1H-indole
- 2-phenylindoline
- 2-Phenyl-indolin
- AS-80771
- AMY27337
- CS-0139791
- CHEMBL4203281
- 2-phenyl-2, 3-dihydro-1H-indole
- FT-0709272
- E81742
- DTXSID80949089
- SCHEMBL4978935
- 26216-91-1
- AC-19067
- EINECS 247-521-1
- AKOS004904662
- NS00050667
- XZPFOJPRFUSEIH-UHFFFAOYSA-N
- 1H-Indole, 2,3-dihydro-2-phenyl-
- DA-25699
- +Expand
- MDL： MFCD00082176
- InChIKey： XZPFOJPRFUSEIH-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H13N/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13(12)15-14/h1-9,14-15H,10H2
- SMILES： C1(C2CC3C(=CC=CC=3)N2)C=CC=CC=1

Computed Properties

Exact Mass: 195.10489
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 195.105
Heavy Atom Count: 15
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03
Refractive Index: 1.605
Boiling Point: 330°C at 760 mmHg
Flash Point: 163.1°C
Density: 1.092

1H-Indole,2,3-dihydro-2-phenyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002SS3-100mg	1H-Indole, 2,3-dihydro-2-phenyl-	26216-91-1	95%	100mg	$321.00
A2B Chem LLC	AB29811-1g	1H-Indole, 2,3-dihydro-2-phenyl-	26216-91-1	99%	1g	$499.00	2024-04-20
Aaron	AR002T0F-100mg	1H-Indole, 2,3-dihydro-2-phenyl-	26216-91-1	95%	100mg	$283.00
Chemenu	CM230506-100mg	2-Phenylindoline	26216-91-1	95%	100mg	$314	2024-07-28
eNovation Chemicals LLC	Y1004576-5g	2-phenylindoline	26216-91-1	95%	5g	$785	2022-09-10

1H-Indole,2,3-dihydro-2-phenyl- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:26216-91-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1H-Indole,2,3-dihydro-2-phenyl- Related Literature

1. Electron transfer reactions. A reinvestigation of the chlorination of 1-methyl-2-phenylindole with N-chlorobenzotriazole. The role of oxygen and oxygenated solvent

Patricia Carloni,Lennart Eberson,Lucedio Greci,Pierluigi Stipa,Giorgio Tosi J. Chem. Soc. Perkin Trans. 2 1991 1779
2. 685. The synthesis of some indolylalkylamines

A. F. Ames,D. E. Ames,C. R. Coyne,T. F. Grey,I. M. Lockhart,R. S. Ralph J. Chem. Soc. 1959 3388
3. Reactions of indoles with nitrogen dioxide and nitrous acid in an aprotic solvent

Paola Astolfi,Maria Panagiotaki,Corrado Rizzoli,Lucedio Greci Org. Biomol. Chem. 2006 4 3282
4. Metal-free synthesis of 2,2-disubstituted indolin-3-ones

Xinpeng Jiang,Bingbin Zhu,Kai Lin,Guan Wang,Wei-Ke Su,Chuanming Yu Org. Biomol. Chem. 2019 17 2199
5. 1-Indol-3-ylpropane-1,2-dione and related compounds

D. E. Ames,G. Hall J. Chem. Soc. C 1967 2647
6. Visible-light-induced photocatalyst-free C-3 functionalization of indoles with diethyl bromomalonate

Guangmiao Gu,Mengmeng Huang,Jung Keun Kim,Jianye Zhang,Yabo Li,Yangjie Wu Green Chem. 2020 22 2543
7. A highly efficient and recyclable Fe3O4 magnetic nanoparticle immobilized palladium catalyst for the direct C-2 arylation of indoles with arylboronic acids

Lei Zhang,Pinhua Li,Can Liu,Jin Yang,Min Wang,Lei Wang Catal. Sci. Technol. 2014 4 1979
8. Competition between nucleophilic attack and electron transfer in the reaction of indoledione imine N-oxides with primary aromatic amines

Partricia Carloni,Lucedio Greci,Pierluigi Stipa,Angelo Alberti,Corrado Rizzoli,Paolo Sgarabotto,Fanco Ugozzoli J. Chem. Soc. Perkin Trans. 2 1990 185
9. Metal-free synthesis of 2,2-disubstituted indolin-3-ones

Xinpeng Jiang,Bingbin Zhu,Kai Lin,Guan Wang,Wei-Ke Su,Chuanming Yu Org. Biomol. Chem. 2019 17 2199
10. Nitrenium ions. Part 4.1 Reactivity and crystal structure of 1-methyl-2-phenyl-3-N-benzoyloxyindole iminium perchlorate and reactivity of N,N-dimethylamino-p-N-benzoyloxyaniline nitrenium chloride with 2-phenylindole

Lucedio Greci,Monica Rossetti,Roberta Galeazzi,Pierluigi Stipa,Paolo Sgarabotto,Pietro Cozzini J. Chem. Soc. Perkin Trans. 2 1998 2683

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